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Abstract

This application note provides a comprehensive guide for the quantitative determination of
nickel (Il) ions using a-furil dioxime as a chromogenic reagent. The methodology is based on
the formation of a stable, colored nickel-a-furil dioxime complex, which can be quantified
spectrophotometrically. Two robust protocols are presented: a classical solvent extraction
method and a modern approach utilizing a micellar medium to avoid the use of organic
solvents. This document details the underlying chemical principles, provides step-by-step
experimental procedures, and discusses critical parameters such as pH optimization, reagent
preparation, and management of chemical interferences. This guide is intended for
researchers, quality control analysts, and professionals in drug development requiring a
reliable and sensitive method for nickel quantification in various matrices.

Introduction and Scientific Principle

The determination of nickel is crucial in various fields, including environmental monitoring,
metallurgy, and pharmaceutical sciences, due to its biological and industrial significance.[1]
Spectrophotometry offers a rapid, cost-effective, and widely accessible technique for this
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purpose.[2] Among the various chromogenic reagents for nickel, 1,2-dioximes like a-furil
dioxime are highly regarded for their sensitivity and selectivity.[3]

The underlying principle of this method is the reaction of nickel (Il) ions with a-furil dioxime in a
slightly alkaline medium. This reaction forms a stable, intensely colored chelate complex. a-
Furil dioxime acts as a bidentate ligand, coordinating with the nickel ion through its two nitrogen
atoms. The stoichiometry of the complex is typically 1:2 (Ni:a-furil dioxime), resulting in a
square planar coordination geometry around the central nickel atom.[4] One of the oxime
protons from each ligand is displaced upon complexation, leading to the formation of strong
intramolecular hydrogen bonds, which enhances the stability of the complex.

The resulting nickel-a-furil dioxime complex is sparingly soluble in water but can be either
extracted into a non-polar organic solvent or solubilized in an aqueous medium using a
surfactant. The intensity of the color of the complex, which is directly proportional to the nickel
concentration, is then measured using a UV-Vis spectrophotometer at the wavelength of
maximum absorbance (Amax).

Chemical Structures and Reaction

The reaction between nickel (II) and a-furil dioxime to form the colored complex is depicted
below.
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Caption: Reaction of Nickel(Il) with a-Furil Dioxime.
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Apparatus and Reagents
Apparatus

o UV-Vis Spectrophotometer (double beam recommended)
e Matched quartz or glass cuvettes (1 cm path length)

e pH meter

e Analytical balance

e Volumetric flasks (Class A: 10, 25, 50, 100, 1000 mL)

o Pipettes (Class A)

o Separatory funnels (for solvent extraction protocol)

e Hot plate or water bath

e Fume hood

Reagents

 0-Furil Dioxime Solution (0.2% w/v): Dissolve 0.2 g of a-furil dioxime (C10HsN20a4) in 100 mL
of 95% ethanol. Gentle warming in a water bath may be required to facilitate dissolution.

o Standard Nickel Stock Solution (1000 pug/mL): Accurately weigh 0.6730 g of ammonium
nickel(ll) sulfate hexahydrate ((NH4)2Ni(SOa4)2:6H20) and dissolve it in deionized water. Add
1 mL of concentrated nitric acid to prevent hydrolysis and dilute to 100 mL in a volumetric
flask with deionized water.[5]

o Working Nickel Standard Solutions: Prepare a series of working standards by appropriate
dilution of the stock solution with deionized water.

o Ammonia-Ammonium Chloride Buffer (pH 9.0): Dissolve 17.5 g of ammonium chloride
(NHa4Cl) in 150 mL of deionized water. Add 115 mL of concentrated ammonium hydroxide
(NH4OH) and dilute to 250 mL with deionized water. Adjust the pH to 9.0 using a pH meter.
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e Chloroform (CHCIs): Analytical reagent grade (for Protocol A).
e Brij-35 Surfactant Solution (5% wi/v): Dissolve 5 g of Brij-35 in 100 mL of deionized water.
e Masking Agents (as required):

o Tartaric Acid Solution (10% w/v): Dissolve 10 g of tartaric acid in 100 mL of deionized

water.

o Thioglycolic Acid Solution (1% v/v): Dilute 1 mL of thioglycolic acid to 100 mL with

deionized water.

Experimental Protocols

Two distinct protocols are provided. Protocol A follows a traditional liquid-liquid extraction
procedure, while Protocol B utilizes a micellar medium, offering a "greener" alternative by
avoiding chlorinated solvents.

Protocol A: Solvent Extraction Method

This protocol is suitable for samples where extraction is preferred to eliminate matrix effects.
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Sample Preparation
(e.g., acid digestion)
Pipette aliquot of sample
or standard into separatory funnel

'

Add buffer (pH 9.0) and
o-furil dioxime solution

'

Mix and allow complex
to form (approx. 5 min)

'

Add 10 mL Chloroform

Shake for 2 min
to extract complex
[ Allow layers to separate ]
Collect organic (lower) layer
in a volumetric flask
[Measure absorbance at 438 nmj

End

Click to download full resolution via product page

Caption: Workflow for the Solvent Extraction Protocol.
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Step-by-Step Procedure:

» Calibration Curve: Pipette aliquots of the working nickel standard solutions (e.g., 0, 1, 2, 5,
10, 15 pg of Ni) into a series of 100 mL separatory funnels.

e pH Adjustment: To each funnel, add 5 mL of the ammonia-ammonium chloride buffer (pH
9.0).

o Complex Formation: Add 2 mL of the 0.2% a-furil dioxime solution to each funnel. Mix well
and allow to stand for 5 minutes for complete complex formation.

o Extraction: Add 10 mL of chloroform to each funnel. Stopper and shake vigorously for 2
minutes. Release the pressure periodically.

e Phase Separation: Allow the layers to separate completely. The lower organic layer contains
the nickel complex.

e Collection: Carefully drain the chloroform layer into a 10 mL volumetric flask.

e Spectrophotometric Measurement: Measure the absorbance of the chloroform extracts at
438 nm against a reagent blank prepared in the same manner but without nickel.

o Sample Analysis: Prepare the sample solution as described in Section 6. Take an
appropriate aliquot and follow steps 2-7.

o Quantification: Determine the concentration of nickel in the sample from the calibration
curve.

Protocol B: Micellar Solubilization Method

This protocol is advantageous as it avoids the use of hazardous organic solvents and can be
adapted for flow-injection analysis systems.[5]
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Sample Preparation
(e.g., acid digestion)
Pipette aliquot of sample
or standard into volumetric flask
Add buffer (pH 9.0), Brij-35 solution,
and a-furil dioxime solution

:

Mix and dilute to volume
with deionized water

:

Allow color to develop
(approx. 10 min)

( Measure absorbance at 480 nm )

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7788860?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

